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Compound of Interest

Compound Name: DS-1001b

Cat. No.: B15142903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the research compound DS-1001b. Adherence to these guidelines is critical to ensure a safe

laboratory environment.

Compound Identification and Properties
DS-1001b is an orally active and blood-brain barrier-permeable inhibitor of the mutant isocitrate

dehydrogenase 1 (IDH1) enzyme.[1][2][3] It is currently under investigation for its anti-tumor

activity.
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Property Data

Chemical Name

(2E)-3-[1-[[5-(1-fluoro-1-methylethyl)-3-(2,4,6-

trichlorophenyl)-4-isoxazolyl]carbonyl]-3-methyl-

1H-indol-4-yl]-2-propenoic acid, compd. with 2-

methyl-2-propanamine (1:1)[4]

CAS Number 1898207-64-1[4]

Molecular Formula C29H29Cl3FN3O4[4]

Molecular Weight 608.9 g/mol [4]

Appearance Crystalline solid[4]

Solubility
Soluble in DMF (1 mg/ml) and DMSO (1 mg/ml).

Insoluble in Ethanol and Water.[4]

Storage
Store powder at -20°C for up to 3 years. Store

stock solutions at -80°C for up to 1 year.[1]

Hazard Identification and Safety Precautions
While a specific Globally Harmonized System (GHS) classification for DS-1001b is not publicly

available, its chemical structure, which includes a chlorinated phenyl group, and its intended

biological activity warrant a high degree of caution. As a halogenated organic compound, it

should be handled with care to avoid exposure.

Potential Hazards:

Based on clinical trial data in humans, potential adverse effects from exposure may include

skin hyperpigmentation, diarrhea, pruritus (itching), alopecia (hair loss), arthralgia (joint

pain), nausea, headache, and rash.[5][6][7]

The toxicological properties of DS-1001b have not been fully investigated. Assume the

compound is harmful if swallowed, inhaled, or absorbed through the skin.

Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling DS-1001b.[8] This includes, but is not limited to:
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Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Inspect gloves for integrity before

each use.

Body Protection: A lab coat should be worn at all times.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a respirator may be necessary to prevent inhalation.

Safe Handling and Operational Plan
Engineering Controls:

All work with solid DS-1001b and concentrated solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[8]

Handling Procedures:

Avoid the creation of dust when handling the solid form.

Use designated tools (spatulas, weigh boats) for handling the compound and decontaminate

them after use.

Prepare solutions in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

Emergency Procedures:
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Response:

Minor Spills:

Evacuate the immediate area.

Wear appropriate PPE.

Cover the spill with an absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for proper disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spills:

Evacuate the laboratory and alert others in the vicinity.

Contact your institution's environmental health and safety (EHS) department immediately.
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Prevent entry to the affected area until it has been decontaminated by trained personnel.

Disposal Plan
As a chlorinated organic compound, DS-1001b and any materials contaminated with it must be

disposed of as hazardous waste.[9][10][11][12][13][14]

Waste Segregation and Collection:

Solid Waste: Collect solid DS-1001b and any contaminated disposable labware (e.g., weigh

boats, gloves, paper towels) in a clearly labeled, sealed container designated for

"Halogenated Organic Solid Waste."[10][12]

Liquid Waste: Collect solutions of DS-1001b in a clearly labeled, sealed container

designated for "Halogenated Organic Liquid Waste."[10][12][13][14]

Do not mix halogenated waste with non-halogenated waste streams, as this can complicate

and increase the cost of disposal.[9][13][14]

Do not dispose of DS-1001b down the drain or in the regular trash.

Disposal Procedure:

Follow your institution's specific guidelines for the disposal of hazardous chemical waste.

Contact your EHS department to arrange for the pickup and disposal of the segregated

waste containers.

Diagrams
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DS-1001b Handling Workflow
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Caption: Workflow for the safe handling of DS-1001b in a laboratory setting.
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DS-1001b Disposal Pathway
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Caption: Segregation and disposal pathway for DS-1001b waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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